Cas no 1359870-26-0 (Fmoc-(S)-2-amino-4-methylpentanethioic S-acid)

Fmoc-(S)-2-amino-4-methylpentanethioic S-acid structure
1359870-26-0 structure
Product name:Fmoc-(S)-2-amino-4-methylpentanethioic S-acid
CAS No:1359870-26-0
MF:C21H23NO3S
MW:369.477224588394
CID:6640817
PubChem ID:57342406

Fmoc-(S)-2-amino-4-methylpentanethioic S-acid Chemical and Physical Properties

Names and Identifiers

    • 1359870-26-0
    • Fmoc-(S)-2-amino-4-methylpentanethioic S-acid
    • Inchi: 1S/C21H23NO3S/c1-13(2)11-19(20(23)26)22-21(24)25-12-18-16-9-5-3-7-14(16)15-8-4-6-10-17(15)18/h3-10,13,18-19H,11-12H2,1-2H3,(H,22,24)(H,23,26)/t19-/m0/s1
    • InChI Key: UBFWPLLPFFKKHE-IBGZPJMESA-N
    • SMILES: SC([C@H](CC(C)C)NC(=O)OCC1C2C=CC=CC=2C2C=CC=CC1=2)=O

Computed Properties

  • Exact Mass: 369.13986477g/mol
  • Monoisotopic Mass: 369.13986477g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 7
  • Complexity: 488
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 56.4Ų
  • XLogP3: 4.9

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